Cas no 947013-65-2 (2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline)

• Product Name: 2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline
• CAS No: 947013-65-2
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 4721805
• Update Time: 2025-06-26

2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(1,2,3-thiadiazol-4-yl)aniline
• 2-Methyl-5-[1,2,3]thiadiazol-4-yl-phenylamine
• 2-methyl-5-(1,2,3-thiadiazol-4-yl)phenylamine
• QGISCGZTWJRHGX-UHFFFAOYSA-N
• SBB019082
• STK522498
• BBL022547
• ST4146388
• H0301
• Benzenamine, 2-methyl-5-(1,2,3-thiadiazol-4-yl)-
• 2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline

• Inchi： 1S/C9H9N3S/c1-6-2-3-7(4-8(6)10)9-5-13-12-11-9/h2-5H,10H2,1H3
• InChI Key： QGISCGZTWJRHGX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=C(C=2)N)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 80

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline

Introduction to 2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline (CAS No. 947013-65-2)

2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline, identified by the CAS number 947013-65-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic amine has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a thiadiazole core appended to an aniline moiety, with a methyl substituent at the 2-position of the thiadiazole ring. Such structural motifs are frequently explored in the development of bioactive molecules, owing to their ability to interact with biological targets in diverse ways.

The thiadiazole scaffold is a well-documented pharmacophore in drug discovery, known for its broad spectrum of biological activities. These include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of the 1,2,3-thiadiazol-4-yl group in 2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline contributes to its potential as a lead compound for further derivatization and optimization. The aniline part of the molecule introduces an amine functional group, which can participate in hydrogen bonding and other interactions with biological receptors, enhancing binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline may exhibit inhibitory activity against various enzymes and receptors implicated in diseases like cancer and neurodegeneration. For instance, preliminary computational studies suggest that this compound could interact with kinases and other signaling proteins, potentially modulating pathways relevant to tumor growth and progression.

In the context of modern drug development, the synthesis of 2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline has been optimized using multi-step organic reactions. The introduction of the methyl group at the 2-position of the thiadiazole ring enhances steric hindrance around the reactive sites, which can be crucial for fine-tuning pharmacokinetic properties. Additionally, the aniline moiety provides a site for further functionalization via palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes, allowing for the creation of libraries of derivatives with tailored biological activities.

The compound's potential as an intermediate in medicinal chemistry has been explored in several recent publications. Researchers have demonstrated its utility in generating novel analogs with enhanced solubility or bioavailability. For example, modifications involving halogen substitution on the thiadiazole ring have been shown to improve metabolic stability and oral bioavailability. Such findings underscore the importance of 2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline as a versatile building block in synthetic organic chemistry.

Moreover, the growing interest in thiadiazole-based compounds has been fueled by their role in developing next-generation therapeutics. These molecules are being investigated for their ability to disrupt protein-protein interactions or inhibit aberrant signaling pathways. The structural flexibility of 2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline allows it to be incorporated into diverse scaffolds without compromising its core pharmacophoric features. This adaptability makes it an attractive candidate for structure-based drug design initiatives.

From a synthetic perspective, CAS No. 947013-65-2 represents a benchmark for efficient access to complex heterocyclic systems. The synthesis typically involves condensation reactions between appropriate precursors followed by cyclization steps under controlled conditions. Advances in flow chemistry have further streamlined these processes, enabling scalable production for both academic and industrial applications. Such innovations are critical for accelerating the transition from laboratory discoveries to clinical candidates.

The pharmacological profile of 2-Methyl-5-(1,2,3-thiadiazol-4-yl)aniline is still being elucidated through experimental studies. Initial pharmacokinetic assessments suggest favorable properties such as moderate oral bioavailability and reasonable metabolic stability. However, further investigations are needed to fully characterize its absorption distribution metabolism and excretion (ADME) properties. Collaborative efforts between synthetic chemists and biologists are essential for translating promising preclinical data into viable therapeutic agents.

In conclusion,2-Methyl-5-(1,2,3-thiadiazol-4-y laniline (CAS No. 94701365 2) stands out as a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a thiadiazole core with an aniline moiety offers multiple opportunities for functionalization and optimization. As computational methods continue to evolve alongside experimental techniques, this compound will likely remain at forefront of efforts aimed at discovering new treatments for human diseases.